2-morpholin-4-yl-N-[(2,3,5-trimethyl-1H-indol-7-yl)methyl]benzamide

• IUPAC Name: 2-morpholin-4-yl-N-[(2,3,5-trimethyl-1H-indol-7-yl)methyl]benzamide
• InChI: InChI=1S/C23H27N3O2/c1-15-12-18(22-20(13-15)16(2)17(3)25-22)14-24-23(27)19-6-4-5-7-21(19)26-8-10-28-11-9-26/h4-7,12-13,25H,8-11,14H2,1-3H3,(H,24,27)
• InChI Key: UUCLXMWJFQZSMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=C(N2)C)C)CNC(=O)C3=CC=CC=C3N4CCOCC4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

Morpholine is a common component in many pharmaceuticals and organic compounds. It’s a heterocyclic amine with the formula C4H8ONH. Indole is another important component, which is an aromatic heterocyclic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the morpholine and indole groups. The morpholine ring could potentially participate in hydrogen bonding, while the indole group could contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the morpholine and indole groups. For instance, the indole group is known to undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the morpholine group could contribute to the compound’s solubility in water.